N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4,6-dimethylbenzo[d]thiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide
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Description
N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4,6-dimethylbenzo[d]thiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide is a useful research compound. Its molecular formula is C25H23N5O3S and its molecular weight is 473.55. The purity is usually 95%.
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Scientific Research Applications
Design and Synthesis of Novel Inhibitors
Thiazole-aminopiperidine Hybrid Analogues as Mycobacterium Tuberculosis GyrB Inhibitors
A study on ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates explored the design and synthesis of novel inhibitors targeting Mycobacterium tuberculosis GyrB. These compounds, synthesized from aryl thioamides, showed promising antituberculosis activity and low cytotoxicity, indicating their potential as therapeutic agents (Jeankumar et al., 2013).
Heterocyclic Synthesis for Antimicrobial Activity
Thiophenylhydrazonoacetates in Heterocyclic Synthesis
Research involving the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity towards various nitrogen nucleophiles to yield a variety of heterocyclic compounds demonstrated the versatility of these compounds in synthesizing potentially bioactive molecules (Mohareb et al., 2004).
Antioxidant, Antitumor, and Antimicrobial Activities
Microwave-assisted Synthesis of Pyrazolopyridines
A study explored the microwave-assisted synthesis of pyrazolopyridine derivatives, highlighting their antioxidant, antitumor, and antimicrobial activities. This underscores the potential of such compounds in the development of new therapeutic agents with multiple biological activities (El‐Borai et al., 2013).
Anticancer and Anti-5-lipoxygenase Agents
Novel Pyrazolopyrimidines Derivatives as Anticancer Agents
Research on the synthesis of novel 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones demonstrated their potential as anticancer and anti-5-lipoxygenase agents. The study presents a promising approach to designing new drugs targeting cancer and inflammatory diseases (Rahmouni et al., 2016).
Properties
IUPAC Name |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(2-pyrazol-1-ylethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N5O3S/c1-16-13-17(2)23-20(14-16)34-25(27-23)29(12-11-28-10-4-9-26-28)24(33)18-5-3-6-19(15-18)30-21(31)7-8-22(30)32/h3-6,9-10,13-15H,7-8,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDKJWRFOJGWDBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)SC(=N2)N(CCN3C=CC=N3)C(=O)C4=CC(=CC=C4)N5C(=O)CCC5=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.